Cas no 119474-40-7 (Benzene,1,2,3-trifluoro-4-isothiocyanato-)

• Product Name: Benzene,1,2,3-trifluoro-4-isothiocyanato-
• CAS No: 119474-40-7
• MF: C₇H₂F₃NS
• MW: 189.157690525055
• MDL: MFCD02093787
• CID: 135337
• PubChem ID: 2760791
• Update Time: 2025-04-19

Benzene,1,2,3-trifluoro-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trifluoro-4-isothiocyanato-
• 1,2,3-trifluoro-4-isothiocyanatobenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL 3-METHYLBENZENESULPHONATE
• 2,3,4-Trifluorophenylisothiocyanate
• 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE, 97
• Benzene, 1,2,3-trifluoro-4-isothiocyanato- (9CI)
• 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE
• FT-0642917
• SCHEMBL3229637
• SY320723
• DTXSID10375352
• J-004135
• Benzene, 1,2,3-trifluoro-4-isothiocyanato-
• MFCD02093787
• 2,3,4-Trifluorophenyl isothiocyanate, 97%
• AKOS000212143
• 119474-40-7
• KTNHZGZWGZUKGE-UHFFFAOYSA-N
• DB-041471

• MDL： MFCD02093787
• Inchi： 1S/C7H2F3NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
• InChI Key： KTNHZGZWGZUKGE-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C(C=1F)F)F

Computed Properties

• Exact Mass: 188.98600
• Monoisotopic Mass: 188.98600473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: liquid
• Density: 1.43 g/mL at 25 °C(lit.)
• Boiling Point: 210-213 °C(lit.)
• Flash Point: 104 °C
• Refractive Index: n20/D 1.577(lit.)
• PSA: 44.45000
• LogP: 2.83820
• Solubility: Not determined

Benzene,1,2,3-trifluoro-4-isothiocyanato- Security Information

• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-27-36/37/39-45